N-(2,6-difluorophenyl)-2-(3,4-dimethylphenoxy)propanamide

• IUPAC Name: N-(2,6-difluorophenyl)-2-(3,4-dimethylphenoxy)propanamide
• InChI: InChI=1S/C17H17F2NO2/c1-10-7-8-13(9-11(10)2)22-12(3)17(21)20-16-14(18)5-4-6-15(16)19/h4-9,12H,1-3H3,(H,20,21)
• InChI Key: FPSMEGBSGCPMOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2=C(C=CC=C2F)F)C
• Molecular Formula: C17H17F2NO2
• Molecular Weight: 305.32 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions, including condensation and amination processes. For instance, the synthesis of 3-chloro-N-(2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydro-1H-isoindol-2(3H)-yl)-4-fluorophenyl)-2,2-dimethylpropanamide was achieved by reacting 2-(5-amino-4-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione with 3-chloro-2,2-dimethylpropanoyl chloride, showcasing a similar structural motif and the complexity of synthesis steps involved (Huang Ming-zhi et al., 2005).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography to determine the arrangement of atoms within a compound. The crystal structure of 3-chloro-N-(2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydro-1H-isoindol-2(3H)-yl)-4-fluorophenyl)-2,2-dimethylpropanamide revealed its triclinic structure, providing insights into the spatial arrangement of its molecular components (Huang Ming-zhi et al., 2005).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds are influenced by their functional groups and molecular structure. While specific reactions of N-(2,6-difluorophenyl)-2-(3,4-dimethylphenoxy)propanamide are not detailed in the available literature, studies on similar compounds highlight how structural variations can impact reactivity and chemical behavior.

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the behavior of chemical compounds. The detailed crystallographic analysis provides insights into the solid-state properties and potential interactions in the crystal lattice (Huang Ming-zhi et al., 2005).

Scientific Research Applications

Herbicidal Activity

Compounds with structural similarities to "N-(2,6-difluorophenyl)-2-(3,4-dimethylphenoxy)propanamide" have been studied for their herbicidal properties. For example, a study on the crystal structure and herbicidal activity of a thiadiazolopyrimidinylidene propanamide derivative demonstrated its effectiveness in controlling unwanted vegetation, highlighting the potential of related compounds in agricultural applications (Liu et al., 2008).

Antidepressant Properties

The exploration of 3,4-diphenyl-1H-pyrazole-1-propanamine derivatives as potential antidepressants provides insight into the medicinal chemistry applications of related compounds. These studies aim to identify new therapeutic agents with reduced side effects compared to existing treatments (D. M. Bailey et al., 1985).

Catalytic Synthesis Methods

The development of new synthetic routes for compounds with similar structural features is crucial for enhancing their availability for research and industrial applications. A study on the convenient synthesis of N,N-dialkyl-3,3,3-trifluoropropanamides through catalytic methods showcases the advancements in chemical synthesis techniques (H. Yamanaka et al., 1998).

Environmental Impact Assessment

Understanding the environmental fate and impact of chemicals, including herbicides like propanil N-(3,4-dichlorophenyl)propanamide, is essential for their responsible use. Research into the movement and retention of such compounds in ecosystems can inform guidelines for their application to minimize ecological disturbances (Ajantha Perera et al., 1999).